Cas no 1267061-24-4 (5-FLUORO-N-METHYL-1,3-BENZOXAZOL-2-AMINE)

• Product Name: 5-FLUORO-N-METHYL-1,3-BENZOXAZOL-2-AMINE
• CAS No: 1267061-24-4
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• MDL: MFCD19374542
• CID: 5158491
• Update Time: 2025-10-22

5-FLUORO-N-METHYL-1,3-BENZOXAZOL-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine, 5-fluoro-N-methyl-
• 5-FLUORO-N-METHYL-1,3-BENZOXAZOL-2-AMINE

• MDL： MFCD19374542
• Inchi： 1S/C8H7FN2O/c1-10-8-11-6-4-5(9)2-3-7(6)12-8/h2-4H,1H3,(H,10,11)
• InChI Key： DHEVIDOJENFWFZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(F)C=C2N=C1NC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-FLUORO-N-METHYL-1,3-BENZOXAZOL-2-AMINE

5-Fluoro-N-Methyl-1,3-Benzoxazol-2-Amine: A Comprehensive Overview

5-Fluoro-N-Methyl-1,3-Benzoxazol-2-Amine (CAS No. 1267061-24-4) is a heterocyclic aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the benzoxazole family, which is known for its versatile applications in drug discovery and materials science. The benzoxazole core of this molecule provides a rigid and planar framework, making it an ideal candidate for various chemical modifications and functionalizations.

The 5-fluoro substituent in the molecule introduces electron-withdrawing effects, which can influence the electronic properties of the benzoxazole ring. This substitution pattern is strategically positioned to modulate the reactivity and bioavailability of the compound. Additionally, the N-methyl group attached to the amine moiety enhances the molecule's lipophilicity, potentially improving its ability to cross biological membranes. These structural features make 5-fluoro-N-methyl-1,3-benzoxazol-2-amine a promising lead compound for developing novel therapeutic agents.

Recent studies have highlighted the potential of 5-fluoro-N-methyl-1,3-benzoxazol-2-amine as a precursor in medicinal chemistry. Researchers have explored its role in designing inhibitors for various enzyme targets, including kinases and proteases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The ability to fine-tune the substituents on the benzoxazole ring allows chemists to optimize both potency and selectivity, making this compound a valuable tool in drug design.

In addition to its pharmacological applications, 5-fluoro-N-methyl-1,3-benzoxazol-2-amine has also been investigated for its electronic properties. Materials scientists have examined its potential as a building block for organic semiconductors and optoelectronic devices. A 2023 paper in *Advanced Materials* reported that derivatives of this compound exhibit favorable charge transport properties, making them suitable candidates for next-generation electronic materials.

The synthesis of 5-fluoro-N-methyl-1,3-benzoxazol-2-amine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of an o-amino phenol derivative with an aldehyde or ketone under acidic conditions. The introduction of the fluoro and methyl groups is achieved through subsequent substitution or alkylation reactions. These synthetic strategies are well-documented in organic chemistry literature and have been optimized to ensure high yields and purity.

From a pharmacokinetic perspective, 5-fluoro-N-methyl-1,3-benzoxazol-2-amine demonstrates moderate solubility in aqueous solutions, which is critical for its absorption and distribution within biological systems. Preclinical studies have shown that this compound exhibits acceptable oral bioavailability in animal models, suggesting its potential as an orally administered drug candidate. However, further research is required to fully characterize its pharmacokinetic profile and safety profile.

Looking ahead, the development of 5-fluoro-N-methyl-1,3-benzoxazol-2-amine derivatives is expected to play a pivotal role in advancing new therapies for various diseases. Its structural versatility and favorable physicochemical properties make it an attractive target for further exploration in both academia and industry. As research continues to uncover new applications for this compound, it is poised to become an essential component in the arsenal of modern medicinal chemistry.